Cas no 12698-70-3 (Lutenurine)

Lutenurine structure
Lutenurine structure
Product name:Lutenurine
CAS No:12698-70-3
MF:C30H42N2O4S.C30H42N2O3S
MW:1037.46156
CID:164923
PubChem ID:3084122

Lutenurine Chemical and Physical Properties

Names and Identifiers

    • Lutenurine
    • AKOS040752759
    • (2R,4S,4'S,4''R,6S,6''S,9R,9aS,9''R,9a''S)-6,6''-di(furan-3-yl)-9,9''-dimethyltetradecahydro-2''H,3'H,4''H,5'H-dispiro[quinolizine-2,2'-thiophene-4',3''-quinolizine]-4,4''-diol compound with (4S,6S,6''S,9aS,9a''S)-6,6''-di(furan-3-yl)-9,9''-dimethyltetradecahydro-2''H,3'H,4''H,5'H-dispiro[quinolizine-2,2'-thiophene-4',3''-quinolizin]-4-ol (1:1)
    • 12698-70-3
    • Liutenurin
    • Inchi: InChI=1S/C30H42N2O4S.C30H42N2O3S/c1-19-3-6-25(22-9-12-36-16-22)32-23(19)7-10-29(28(32)34)17-30(37-18-29)13-26-20(2)4-5-24(21-8-11-35-15-21)31(26)27(33)14-30;1-20-3-5-25(22-8-11-34-15-22)31-18-29(10-7-24(20)31)17-30(36-19-29)13-27-21(2)4-6-26(23-9-12-35-16-23)32(27)28(33)14-30/h8-9,11-12,15-16,19-20,23-28,33-34H,3-7,10,13-14,17-18H2,1-2H3;8-9,11-12,15-16,20-21,24-28,33H,3-7,10,13-14,17-19H2,1-2H3/t19-,20-,23+,24+,25+,26+,27+,28-,29-,30-;20?,21?,24-,25-,26-,27-,28-,29?,30?/m10/s1
    • InChI Key: MQVMPCMYJQDWMV-JSLLMVGDSA-N
    • SMILES: C1OC=C([C@@H]2CCC(C)[C@H]3N2CC2(CSC4(C[C@H](O)N5[C@H](C6C=COC=6)CCC(C)[C@@H]5C4)C2)CC3)C=1.C1OC=C([C@@H]2CC[C@@H](C)[C@@H]3C[C@@]4(SC[C@@]5(CC[C@H]6[C@@H](CC[C@@H](C7C=COC=7)N6[C@@H]5O)C)C4)C[C@H](O)N23)C=1

Computed Properties

  • Exact Mass: 1036.57862
  • Monoisotopic Mass: 1036.57814338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 4
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 177Ų

Experimental Properties

  • PSA: 126.21

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